7-Azabicyclo[4.1.0]heptane, 7-[(4-methylphenyl)sulfonyl]-

• IUPAC Name: 7-(4-methylphenyl)sulfonyl-7-azabicyclo[4.1.0]heptane
• InChI: InChI=1S/C13H17NO2S/c1-10-6-8-11(9-7-10)17(15,16)14-12-4-2-3-5-13(12)14/h6-9,12-13H,2-5H2,1H3
• InChI Key: NIVBPVMTZHYBFT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2C3C2CCCC3
• Molecular Formula: C13H17NO2S
• DSSTOX Substance ID: DTXSID00474166
• Molecular Weight: 251.35 g/mol
• CAS No.: 68820-12-2

Description

7-Azabicyclo[4.1.0]heptane, 7-[(4-methylphenyl)sulfonyl]- is a chemical compound with the molecular formula C13H17NO2S and a molecular weight of 251.34 g/mol . This compound is known for its unique bicyclic structure, which includes a nitrogen atom within the ring system. It is often referred to as 7-tosyl-7-azabicyclo[4.1.0]heptane due to the presence of the tosyl group (4-methylphenylsulfonyl) attached to the nitrogen atom .

Preparation Methods

The synthesis of 7-Azabicyclo[4.1.0]heptane, 7-[(4-methylphenyl)sulfonyl]- typically involves the following steps:

Starting Materials: The synthesis begins with the preparation of the bicyclic core, 7-azabicyclo[4.1.0]heptane.

Tosylation: The bicyclic core is then subjected to tosylation using tosyl chloride (4-methylbenzenesulfonyl chloride) in the presence of a base such as pyridine or triethylamine.

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production, ensuring high yield and purity.

Chemical Reactions Analysis

7-Azabicyclo[4.1.0]heptane, 7-[(4-methylphenyl)sulfonyl]- undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of sulfone derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, which may result in the removal of the tosyl group.

Substitution: Nucleophilic substitution reactions can occur at the sulfonyl group, where nucleophiles such as amines or thiols replace the tosyl group.

Common reagents and conditions used in these reactions include organic solvents like dichloromethane or tetrahydrofuran, and reaction temperatures ranging from room temperature to reflux conditions. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

7-Azabicyclo[4.1.0]heptane, 7-[(4-methylphenyl)sulfonyl]- has several scientific research applications, including:

Chemistry: It is used as a building block in organic synthesis, particularly in the preparation of complex bicyclic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate in the synthesis of drugs targeting neurological disorders.

Industry: It is used in the development of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 7-Azabicyclo[4.1.0]heptane, 7-[(4-methylphenyl)sulfonyl]- involves its interaction with molecular targets such as enzymes and receptors. The presence of the tosyl group enhances its binding affinity to specific targets, leading to the modulation of biological pathways. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

7-Azabicyclo[4.1.0]heptane, 7-[(4-methylphenyl)sulfonyl]- can be compared with other similar compounds, such as:

7-Azabicyclo[4.1.0]heptane: The parent compound without the tosyl group, which has different reactivity and applications.

7-Azabicyclo[4.1.0]heptane, 7-[(4-chlorophenyl)sulfonyl]-: A similar compound with a chlorophenyl group instead of a methylphenyl group, which may exhibit different chemical and biological properties.

The uniqueness of 7-Azabicyclo[41

Synthesis routes and methods

Procedure details

To a solution of 200 g cyclohexene and 30.7 g iodine in 800 ml of anhydrous dioxane was added 611.7 g of chloramine T. The mixture was stirred at 80° C. for 10 h. After cooling to room temperature the mixture was poured into ice water and extracted with ethyl acetate twice. The combined organic phases were dried over sodium sulphate and concentrated and the residue was purified by chromatography (Silica, hexane/Ethyl acetate) to afford 180 g (29%) of) 7-(Toluene-4-sulfonyl)-7-aza-bicyclo[4.1.0]heptane as a white solid.